Cas no 79556-69-7 (4-Amino-3-nitrobenzylamine)

• Product Name: 4-Amino-3-nitrobenzylamine
• CAS No: 79556-69-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 555388
• PubChem ID: 21272872
• Update Time: 2025-04-19

4-Amino-3-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-amino-3-nitro-
• 4-Amino-3-nitrobenzylamine
• AKOS006279459
• SCHEMBL11079242
• VYPGEDMAENMAAQ-UHFFFAOYSA-N
• 4-(Aminomethyl)-2-nitroaniline
• 1-amino-2-nitro-4-aminomethylbenzene
• 79556-69-7

• Inchi： 1S/C7H9N3O2/c8-4-5-1-2-6(9)7(3-5)10(11)12/h1-3H,4,8-9H2
• InChI Key： VYPGEDMAENMAAQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(CN)=C1)N)=O

Computed Properties

• Exact Mass: 167.069
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.353±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes